molecular formula C10H12O4 B8732184 4-Acetoxymethyl-2-methoxyphenol

4-Acetoxymethyl-2-methoxyphenol

Cat. No.: B8732184
M. Wt: 196.20 g/mol
InChI Key: DZWDEGBGKYCSKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Acetoxymethyl-2-methoxyphenol is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12O4

Molecular Weight

196.20 g/mol

IUPAC Name

(4-hydroxy-3-methoxyphenyl)methyl acetate

InChI

InChI=1S/C10H12O4/c1-7(11)14-6-8-3-4-9(12)10(5-8)13-2/h3-5,12H,6H2,1-2H3

InChI Key

DZWDEGBGKYCSKL-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCC1=CC(=C(C=C1)O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Vanillyl alcohol (5) (10.3 g, 66.8 mmol) was dissolved in ethyl acetate (160 ml) at room temperature, Novozym 435 (2.00 g) was added, and the mixture was stirred at 65° C. for 69 hours. Then, the reaction mixture was cooled to room temperature, the enzyme was filtered off, and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (gradient; ethyl acetate:n-hexane=19:81→40:60) to give 4-acetoxymethyl-2-methoxyphenol (6) (11.8 g, 59.8 mmol, yield 89%) as a colorless solid.
Quantity
10.3 g
Type
reactant
Reaction Step One
Quantity
160 mL
Type
reactant
Reaction Step One
[Compound]
Name
435
Quantity
2 g
Type
reactant
Reaction Step Two

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